Cas no 1180133-57-6 (4-(4-amino-2-pyridinyl)-1-methyl-2-Piperazinone)

• Product Name: 4-(4-amino-2-pyridinyl)-1-methyl-2-Piperazinone
• CAS No: 1180133-57-6
• MF: C₁₀H₁₄N₄O
• MW: 206.244361400604
• CID: 1100759
• PubChem ID: 64681311
• Update Time: 2025-04-20

4-(4-amino-2-pyridinyl)-1-methyl-2-Piperazinone Chemical and Physical Properties

Names and Identifiers

• 4-(4-amino-2-pyridinyl)-1-methyl-2-Piperazinone
• 1180133-57-6
• SCHEMBL3396892
• AKOS014008201
• DB-183969

• Inchi： 1S/C10H14N4O/c1-13-4-5-14(7-10(13)15)9-6-8(11)2-3-12-9/h2-3,6H,4-5,7H2,1H3,(H2,11,12)
• InChI Key： BIONRGWVCATBSG-UHFFFAOYSA-N
• SMILES： O=C1CN(C2C=C(C=CN=2)N)CCN1C

Computed Properties

• Exact Mass: 206.11676108g/mol
• Monoisotopic Mass: 206.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 62.5Ų